5-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide

Specification

• Molecular Formula: C17H10BrFN4O3S
• Molecular Weight: 449.3 g/mol
• IUPAC Name: 5-bromo-N-[5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl]furan-2-carboxamide
• Standard InChI: InChI=1S/C17H10BrFN4O3S/c1-8-13(16-21-14(23-26-16)9-2-4-10(19)5-3-9)27-17(20-8)22-15(24)11-6-7-12(18)25-11/h2-7H,1H3,(H,20,22,24)
• Standard InChI Key: IREZYZYRIFBRJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(O2)Br)C3=NC(=NO3)C4=CC=C(C=C4)F

Introduction

5-Bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide is a complex organic heterocyclic compound featuring a diverse array of structural components, including a furan ring, thiazole, and oxadiazole moieties. This compound is notable for its potential applications in medicinal chemistry due to its intricate molecular structure and the presence of multiple heteroatoms.

Key Structural Features:

• Furan Ring: Provides a five-membered ring structure with one oxygen atom.

• Thiazole Ring: A five-membered ring containing sulfur and nitrogen atoms.

• Oxadiazole Ring: A five-membered ring with two nitrogen atoms and one oxygen atom.

• 4-Fluorophenyl Group: Attached to the oxadiazole ring, contributing to its biological activity.

Biological Activity and Applications

This compound is primarily studied for its potential applications in medicinal chemistry, particularly in the development of therapeutic agents. Its mechanism of action may involve interactions with enzymes or receptors, facilitated by its diverse functional groups.

Potential Applications:

• Medicinal Chemistry: The compound's unique structure makes it a candidate for further research in drug development.

• Biological Targets: Its ability to interact with biological targets positions it as a potential therapeutic agent.

Research Findings and Data

While specific data on melting and boiling points are not readily available, the compound's reactivity and biological activity are subjects of ongoing research. In vitro studies are crucial for understanding its interactions with biological targets.

Data Table:

Property	Value
Molecular Weight	396.19 g/mol
Stereochemistry	(2Z) Configuration
Potential Applications	Medicinal Chemistry